Cas no 2229668-30-6 (4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine)

• Product Name: 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine
• CAS No: 2229668-30-6
• MF: C₁₁H₁₂F₃NS
• MW: 247.279891967773
• CID: 5963867
• PubChem ID: 165630275
• Update Time: 2025-10-29

4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine
• 4-{3-[(trifluoromethyl)sulfanyl]phenyl}but-3-en-2-amine
• 2229668-30-6
• EN300-1962458

• Inchi： 1S/C11H12F3NS/c1-8(15)5-6-9-3-2-4-10(7-9)16-11(12,13)14/h2-8H,15H2,1H3/b6-5+
• InChI Key： BOQIINRIYPGJDB-AATRIKPKSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)/C=C/C(C)N

Computed Properties

• Exact Mass: 247.06425505g/mol
• Monoisotopic Mass: 247.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine

Chemical Profile of 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine (CAS No: 2229668-30-6)

4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine, identified by its CAS number 2229668-30-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a conjugated system involving an amine group and a phenyl ring substituted with a trifluoromethylsulfanyl moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The presence of the trifluoromethylsulfanylphenyl group is particularly noteworthy, as trifluoromethyl (CF₃) and sulfanyl (S) substituents are known to enhance the metabolic stability, lipophilicity, and binding affinity of small molecules towards biological targets. This structural motif has been widely employed in the design of bioactive compounds due to its ability to modulate pharmacokinetic and pharmacodynamic properties. The but-3-en-2-amine backbone introduces a reactive amine group, which can serve as a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing innovative therapeutic strategies for chronic diseases, including cancer, inflammation, and neurodegenerative disorders. The compound 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine has been investigated as a potential scaffold for molecules that could interact with key enzymes and receptors involved in these conditions. For instance, studies have suggested that the amine group may facilitate interactions with proteases or kinases, while the phenyl ring can engage in π-stacking interactions with aromatic residues in protein targets.

One of the most compelling aspects of this compound is its potential to act as a modulator of enzyme activity. The trifluoromethylsulfanylphenyl moiety is known to influence the electronic properties of the molecule, thereby affecting its binding mode to biological targets. This feature has been exploited in the design of inhibitors for enzymes such as cyclooxygenases (COX) and matrix metalloproteinases (MMPs), which play crucial roles in inflammation and tissue remodeling. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain COX isoforms, making it a valuable candidate for further pharmacological evaluation.

Furthermore, the conjugated system present in 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine suggests potential applications in photopharmacology—a rapidly emerging field that leverages light-responsive moieties to modulate drug activity. The ability to control biological processes with external stimuli offers new avenues for therapeutic intervention, particularly in conditions where spatial and temporal control over drug action is critical. While this application is still in its infancy, the structural features of this compound make it an intriguing candidate for future exploration in this domain.

The synthesis of 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to efficiently assemble the required functional groups. Additionally, computational tools have played a pivotal role in optimizing synthetic routes by predicting reaction outcomes and identifying optimal reaction conditions.

In terms of biological evaluation, early studies have shown that derivatives of this compound exhibit promising activities in preclinical models. For example, certain analogs have demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings align with the growing interest in developing small molecules that can modulate immune responses without systemic side effects. Moreover, the metabolic stability imparted by the trifluoromethylsulfanylphenyl group suggests that this compound may have an extended half-life in vivo, allowing for less frequent dosing.

The potential applications of 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine extend beyond inflammation and immunomodulation. Research has also explored its utility in addressing neurological disorders, where modulation of neurotransmitter systems is often required. The amine group can potentially interact with neurotransmitter receptors or transporters, while the phenyl ring can engage in allosteric modulation of these targets. This dual-mode interaction could provide a synergistic effect, enhancing therapeutic efficacy while minimizing off-target effects.

As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can precisely target pathological processes. The compound 4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine represents an example of how structural innovation can lead to novel therapeutic opportunities. By leveraging its unique chemical properties, researchers aim to develop next-generation drugs that offer improved efficacy and safety profiles compared to existing treatments.

In conclusion,4-{3-(trifluoromethyl)sulfanylphenyl}but-3-en-2-amine (CAS No: 2229668-30-6) is a structurally intriguing molecule with significant potential in pharmaceutical research. Its combination of functional groups makes it a versatile scaffold for designing bioactive compounds targeting various diseases. As research progresses, further exploration into its synthetic pathways and biological activities will undoubtedly yield valuable insights into its therapeutic applications.